2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(3-hydroxypyridin-2-yl)benzonitrile
• InChI: InChI=1S/C12H7ClN2O/c13-10-4-3-8(6-9(10)7-14)12-11(16)2-1-5-15-12/h1-6,16H
• InChI Key: PTEYVIQGXFXFKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC(=C(C=C2)Cl)C#N)O
• Molecular Formula: C12H7ClN2O
• DSSTOX Substance ID: DTXSID90682935
• Molecular Weight: 230.65 g/mol
• CAS RN: 1261895-86-6

Description

2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine (CCHP) is a synthetic organic compound with a wide range of applications in various fields, including pharmaceuticals, biochemistry, and industrial chemistry. CCHP has a molecular formula of C9H7ClN2O and a molecular weight of 202.62 g/mol. It is a colorless solid that is soluble in water and has a melting point of 101-105°C. CCHP is an important intermediate in the synthesis of various compounds, including drugs, dyes, and other organic compounds.

Scientific Research Applications

2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% has a wide range of applications in various fields of scientific research. In pharmaceuticals, it is used as an intermediate in the synthesis of various drugs, including anticonvulsants, antidepressants, and anti-inflammatory agents. In biochemistry, it is used as a reagent in the synthesis of various proteins and enzymes. In industrial chemistry, it is used as a catalyst in the production of various organic compounds.

Mechanism of Action

2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. Acetylcholine is involved in a variety of physiological processes, including muscle contraction, learning and memory, and sleep. By inhibiting the enzyme, 2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% increases the levels of acetylcholine in the body, which can lead to an increase in muscle strength, improved cognitive function, and improved sleep.
Biochemical and Physiological Effects
2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% has a wide range of biochemical and physiological effects. It has been shown to increase muscle strength and improve cognitive function, as well as improve sleep. It has also been shown to reduce inflammation and pain, and to have anti-cancer and anti-tumor effects. In addition, 2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% has been shown to have anti-bacterial and anti-viral effects, and to act as an antioxidant.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% in lab experiments is its low cost and availability. It is also relatively easy to synthesize and store, and is generally considered to be safe. However, there are some limitations to using 2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% in lab experiments. For example, it is not very stable and is prone to decomposition when exposed to light or heat. In addition, it is not very soluble in water, so it is not suitable for use in aqueous solutions.

Future Directions

The potential applications of 2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% are vast and continue to be explored. For example, further research into its anti-cancer and anti-tumor effects could lead to the development of new treatments for cancer and other diseases. In addition, research into its anti-bacterial and anti-viral effects could lead to the development of new treatments for infectious diseases. Further research into its mechanism of action could also lead to the development of new drugs that target specific enzymes or pathways. Finally, research into its antioxidant properties could lead to the development of new treatments for oxidative stress and aging.

Synthesis Methods

2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95% can be synthesized via a two-step reaction process involving the condensation of 4-chloro-3-cyanophenol and hydroxypyridine. In the first step, 4-chloro-3-cyanophenol is reacted with hydroxypyridine in the presence of a base, such as sodium hydroxide, to form an intermediate product. In the second step, the intermediate product is heated to form 2-(4-Chloro-3-cyanophenyl)-3-hydroxypyridine, 95%. The reaction can be represented as follows:
C6H4Cl(OH)CNO + C5H5NO → C9H7ClN2O + H2O